Cas no 2228638-77-3 (tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228638-77-3
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 6502878
• PubChem ID: 165776757
• Update Time: 2025-07-19

tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(3-cyano-4-fluorophenyl)-2-oxoethyl]-N-methylcarbamate
• 2228638-77-3
• EN300-1896727

• Inchi： 1S/C15H17FN2O3/c1-15(2,3)21-14(20)18(4)13(9-19)10-5-6-12(16)11(7-10)8-17/h5-7,9,13H,1-4H3
• InChI Key： QWHPIZMINZWXOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228638-77-3)

tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228638-77-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a tert-butyl group, a cyano group, and a fluorine atom in its structure endows it with specific chemical and biological properties that make it an attractive candidate for various research endeavors.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it more resistant to degradation. This is particularly important in pharmaceutical applications where the stability of a compound can significantly impact its efficacy and shelf life. The cyano group, on the other hand, is known for its ability to participate in various chemical reactions, including nucleophilic addition and substitution reactions, which can be leveraged in synthetic chemistry to create complex molecular structures.

The fluorine atom in the compound is a key feature that contributes to its unique biological activity. Fluorine is often used in drug design to improve the pharmacokinetic properties of molecules, such as their solubility, metabolic stability, and binding affinity to target proteins. In the case of tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate, the fluorine atom at the 4-position of the phenyl ring may enhance its interaction with specific biological targets, potentially leading to improved therapeutic outcomes.

Recent studies have highlighted the potential of tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in many cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The ability to selectively inhibit kinases makes this compound a promising lead for the development of targeted therapies.

In addition to its potential as a kinase inhibitor, tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a valuable candidate for the treatment of chronic inflammatory conditions such as arthritis and asthma.

The synthesis of tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate involves several well-established chemical reactions. One common approach involves the reaction of 3-cyano-4-fluorobenzaldehyde with methylamine to form an intermediate imine, which is then reacted with tert-butyl chloroformate to yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate should be managed with standard laboratory precautions due to its chemical reactivity and potential biological activity. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of disease. Additionally, efforts are being made to develop more efficient synthetic methods to facilitate large-scale production for clinical trials.

In conclusion, tert-butyl N-1-(3-cyano-4-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228638-77-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs.